Cas no 2171612-53-4 (2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid)

• Product Name: 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid
• CAS No: 2171612-53-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5957100
• PubChem ID: 165811781
• Update Time: 2025-07-24

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid
• 2171612-53-4
• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentyl}acetic acid
• EN300-1502144

• Inchi： 1S/C26H30N2O5/c1-2-23(25(31)27-17-12-11-16(13-17)14-24(29)30)28-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： MKMAJMUVVDLAPC-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(C1)NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid

Research Briefing on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid (CAS: 2171612-53-4)

The compound 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid (CAS: 2171612-53-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of investigation involves the compound's role in solid-phase peptide synthesis (SPPS). The presence of the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable for the stepwise assembly of peptides. Researchers have demonstrated its efficacy in facilitating the synthesis of complex peptide sequences with high yield and purity, which is essential for the development of peptide-based drugs.

In addition to its synthetic utility, recent studies have highlighted the potential of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid in modulating biological pathways. For instance, it has been investigated as a precursor for the development of protease inhibitors, which are crucial for treating diseases such as HIV and hepatitis C. The compound's ability to interact with specific enzyme active sites has been validated through in vitro and in silico studies, providing a foundation for further drug discovery efforts.

Another noteworthy application of this compound lies in its use as a linker in bioconjugation strategies. Its carboxylic acid functional group allows for efficient coupling with various biomolecules, enabling the creation of targeted drug conjugates. Recent advancements in this area have demonstrated its utility in the development of antibody-drug conjugates (ADCs), which are increasingly being explored for cancer therapy.

Despite its promising applications, challenges remain in optimizing the synthesis and scalability of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid. Researchers are actively working on improving the efficiency of its production and reducing costs to facilitate its broader adoption in pharmaceutical development. Additionally, ongoing studies are focused on elucidating its pharmacokinetic and toxicological profiles to ensure its safety and efficacy in therapeutic applications.

In conclusion, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentyl}acetic acid (CAS: 2171612-53-4) represents a versatile and valuable tool in chemical biology and drug discovery. Its multifaceted applications, from peptide synthesis to bioconjugation, underscore its importance in advancing pharmaceutical research. Continued exploration of its properties and potential will likely yield further innovations in the development of novel therapeutics.